Cas no 1207051-59-9 (2-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazin-1-ylpyrimidine)

• Product Name: 2-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazin-1-ylpyrimidine
• CAS No: 1207051-59-9
• MF: C₁₂H₁₅N₇O
• MW: 273.293800592422
• CID: 6288567
• PubChem ID: 45497199
• Update Time: 2025-05-19

2-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazin-1-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazin-1-ylpyrimidine
• SR-01000924876-1
• SR-01000924876
• (1-methyltriazol-4-yl)-(4-pyrimidin-2-ylpiperazin-1-yl)methanone
• 1207051-59-9
• F5791-2786
• AKOS024519198
• 2-[4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazin-1-yl]pyrimidine
• (1-methyl-1H-1,2,3-triazol-4-yl)(4-(pyrimidin-2-yl)piperazin-1-yl)methanone
• VU0521040-1

• Inchi： 1S/C12H15N7O/c1-17-9-10(15-16-17)11(20)18-5-7-19(8-6-18)12-13-3-2-4-14-12/h2-4,9H,5-8H2,1H3
• InChI Key： TWFHGMRWKYIGKX-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C)N=N1)N1CCN(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 273.13380813g/mol
• Monoisotopic Mass: 273.13380813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazin-1-ylpyrimidine

Research Brief on 2-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazin-1-ylpyrimidine (CAS: 1207051-59-9)

In recent years, the compound 2-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazin-1-ylpyrimidine (CAS: 1207051-59-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole-piperazine-pyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-cancer agents. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical implications.

The structural motif of 2-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazin-1-ylpyrimidine combines a pyrimidine core with a triazole-piperazine moiety, which is known to enhance binding affinity and selectivity toward specific biological targets. Recent studies have focused on its role as a potent inhibitor of protein kinases, particularly those involved in oncogenic signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits nanomolar inhibitory activity against certain tyrosine kinases, making it a candidate for further optimization in cancer therapy.

Beyond its kinase inhibitory properties, 2-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazin-1-ylpyrimidine has also been investigated for its potential in modulating immune responses. A preclinical study conducted by researchers at a leading pharmaceutical institute revealed that the compound could selectively inhibit key enzymes involved in inflammatory pathways, suggesting its utility in treating autoimmune diseases. These findings were further supported by in vivo models, where the compound showed reduced cytokine production and improved disease outcomes.

The synthesis and optimization of 2-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazin-1-ylpyrimidine have also been a focal point of recent research. Advances in synthetic methodologies, such as click chemistry and microwave-assisted reactions, have enabled more efficient production of this compound with higher yields and purity. A 2024 patent application highlighted a novel synthetic route that reduces the number of steps and minimizes the use of hazardous reagents, thereby improving scalability for industrial applications.

Despite these promising developments, challenges remain in the clinical translation of 2-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazin-1-ylpyrimidine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the compound's progression into clinical trials.

In conclusion, 2-4-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperazin-1-ylpyrimidine (CAS: 1207051-59-9) represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Its dual role as a kinase inhibitor and immune modulator positions it as a valuable candidate for drug discovery programs targeting cancer and inflammatory diseases. Future research should focus on optimizing its pharmacokinetic properties and elucidating its mechanism of action in greater detail to unlock its full clinical potential.